Cas no 52019-01-9 (1-(2-phenyl-1H-indol-3-yl)butan-2-amine)

• Product Name: 1-(2-phenyl-1H-indol-3-yl)butan-2-amine
• CAS No: 52019-01-9
• MF: C₁₈H₂₀N₂
• MW: 264.364804267883
• CID: 1578592
• PubChem ID: 40197
• Update Time: 2025-04-21

1-(2-phenyl-1H-indol-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenyl-1H-indol-3-yl)butan-2-amine
• 3-(2-Aminobutyl)-2-phenyl-1H-indole
• 3-(2-Aminobutyl)-2-phenylindole
• 3-(2-Aminobutyl )-2-phenyl -1h-indole
• alpha-Ethyl-2-phenyl-1H-indole-3-ethanamine
• INDOLE, 3-(2-AMINOBUTYL)-2-PHENYL-
• 52019-01-9
• DB-293454
• DTXSID00966354
• 1H-Indole-3-ethanamine, alpha-ethyl-2-phenyl-

• Inchi： 1S/C18H20N2/c1-2-14(19)12-16-15-10-6-7-11-17(15)20-18(16)13-8-4-3-5-9-13/h3-11,14,20H,2,12,19H2,1H3
• InChI Key： BHXRHKZGRHBZRN-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(=C1C1C=CC=CC=1)CC(CC)N

Computed Properties

• Exact Mass: 264.1628
• Monoisotopic Mass: 264.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.81